Cas no 1018663-09-6 (2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid)

• Product Name: 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid
• CAS No: 1018663-09-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD10036142
• CID: 4559279
• PubChem ID: 28808479
• Update Time: 2025-11-02

2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-p-Tolyl-isoxazol-3-yl)-acetic acid
• [5-(4-Methylphenyl)isoxazol-3-yl]acetic acid
• 3-Isoxazoleacetic acid, 5-(4-methylphenyl)-
• 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid

• MDL： MFCD10036142
• Inchi： 1S/C12H11NO3/c1-8-2-4-9(5-3-8)11-6-10(13-16-11)7-12(14)15/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： DDJMMKMFDDDZFJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C=C2)=CC(CC(O)=O)=N1

Computed Properties

• Exact Mass: 217.073893g/mol
• Monoisotopic Mass: 217.073893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.22g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid

Comprehensive Guide to 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid (CAS No. 1018663-09-6)

2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid (CAS No. 1018663-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a 1,2-oxazole core substituted with a 4-methylphenyl group and an acetic acid moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, derivatives, and potential uses, particularly in drug discovery and material science.

The molecular structure of 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid includes a 1,2-oxazole ring, which is a five-membered heterocycle containing one oxygen and one nitrogen atom. This structural feature contributes to the compound's stability and reactivity, making it a versatile intermediate in organic synthesis. The presence of the 4-methylphenyl group enhances its lipophilicity, which can influence its bioavailability and interaction with biological targets. The acetic acid side chain provides a functional handle for further chemical modifications, enabling the creation of diverse derivatives.

One of the most prominent applications of 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid is in the pharmaceutical industry, where it serves as a key building block for the development of novel therapeutic agents. The 1,2-oxazole scaffold is known for its bioactivity, and derivatives of this compound have been explored for their potential as anti-inflammatory, antimicrobial, and anticancer agents. Recent studies have highlighted its role in modulating specific enzymatic pathways, making it a promising candidate for targeted drug design.

In addition to its pharmaceutical applications, 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid is also utilized in agrochemical research. The compound's structural features make it suitable for designing new pesticides and herbicides with improved efficacy and environmental safety. Researchers are investigating its potential to act as a growth regulator or as an active ingredient in crop protection products, addressing the growing demand for sustainable agricultural solutions.

The synthesis of 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the yield and purity of the compound. These innovations align with the broader trend in green chemistry, where efficiency and sustainability are prioritized.

Market trends indicate a rising demand for 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid, driven by its expanding applications in life sciences and materials engineering. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound's CAS No. 1018663-09-6 is frequently searched in chemical databases, reflecting its relevance in contemporary research.

From a regulatory perspective, 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid is not classified as a hazardous substance under major safety guidelines. However, standard laboratory precautions should be observed during handling and storage to ensure safety. Proper documentation, including Material Safety Data Sheets (MSDS), is essential for compliance and risk management.

Future research directions for 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid include exploring its potential in nanotechnology and polymer chemistry. Its ability to form stable complexes with metals and other organic molecules opens up possibilities for creating advanced materials with tailored properties. Additionally, computational modeling and high-throughput screening are being used to identify new biological targets for its derivatives.

In conclusion, 2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetic acid (CAS No. 1018663-09-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and versatile applications make it a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is expected to play an increasingly important role in addressing global challenges in health and sustainability.